Cas no 56348-79-9 (4-chloro-2,8-difluorophenoxathiine)

• Product Name: 4-chloro-2,8-difluorophenoxathiine
• CAS No: 56348-79-9
• MF: C₁₂H₅ClF₂OS
• MW: 270.682307958603
• CID: 1598176
• PubChem ID: 186692
• Update Time: 2025-04-21

4-chloro-2,8-difluorophenoxathiine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2,8-difluorophenoxathiine
• DTXSID00971781
• Phenoxathiin, 4-chloro-2,8-difluoro-
• 56348-79-9

• Inchi： 1S/C12H5ClF2OS/c13-8-3-7(15)5-11-12(8)16-9-2-1-6(14)4-10(9)17-11/h1-5H
• InChI Key： HLUHUTFNOSDCGF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OC1C=CC(=CC=1S2)F)F

Computed Properties

• Exact Mass: 269.97185
• Monoisotopic Mass: 269.97177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.5
• XLogP3: 4.4

Experimental Properties

• Density: 1.529
• Boiling Point: 336.7°C at 760 mmHg
• Flash Point: 157.4°C
• Refractive Index: 1.64
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxathiins Phenoxathiins